4-{[(2,2,2-Trichloro-1-{[(3-methylphenyl)carbonyl]amino}ethyl)carbamothioyl]amino}benzoic acid
Catalog No.
S16160244
CAS No.
M.F
C18H16Cl3N3O3S
M. Wt
460.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-{[(2,2,2-Trichloro-1-{[(3-methylphenyl)carbonyl]amino}ethyl)carbamothioyl]amino}benzoic acid
IUPAC Name
4-[[2,2,2-trichloro-1-[(3-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoic acid
Molecular Formula
C18H16Cl3N3O3S
Molecular Weight
460.8 g/mol
InChI
InChI=1S/C18H16Cl3N3O3S/c1-10-3-2-4-12(9-10)14(25)23-16(18(19,20)21)24-17(28)22-13-7-5-11(6-8-13)15(26)27/h2-9,16H,1H3,(H,23,25)(H,26,27)(H2,22,24,28)
InChI Key
ZINNNTOIJFRGAL-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=CC=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=C(C=C2)C(=O)O
XLogP3
4.4
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
4
Exact Mass
458.997796 g/mol
Monoisotopic Mass
458.997796 g/mol
Heavy Atom Count
28
Dates
Modify: 2024-08-15
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